1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-cyclopentyl-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H30N2O3/c1-22-17-13-19(24-3)18(23-2)12-15(17)14-20-8-10-21(11-9-20)16-6-4-5-7-16/h12-13,16H,4-11,14H2,1-3H3
• InChI Key: ZGEYFGQNGXQUQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)C3CCCC3)OC)OC
• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5 g/mol

Description

1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine, also known as CTMP, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in research. CTMP is a piperazine derivative that has a unique chemical structure, making it a promising compound for various research studies.

Mechanism of Action

The exact mechanism of action of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, similar to other stimulants such as cocaine and methylphenidate. 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has also been shown to increase the release of dopamine and norepinephrine in the brain, resulting in increased alertness and cognitive function.
Biochemical and Physiological Effects:
1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to have several biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature in animal studies. 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has also been shown to increase locomotor activity and induce hyperactivity in animals. Additionally, 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to increase dopamine and norepinephrine levels in the brain, resulting in increased alertness and cognitive function.

Advantages and Limitations for Lab Experiments

1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has several advantages and limitations for lab experiments. One of the significant advantages is its potential use in the field of neuroscience and neurodegenerative diseases. 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has also been shown to have a long half-life, making it a useful compound for long-term studies. However, one of the limitations of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine is its potential for abuse and addiction, making it a controlled substance in some countries. Additionally, the synthesis of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine. One potential direction is the development of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine analogs with improved selectivity and potency. Another direction is the study of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine in the treatment of other neurological disorders, such as depression and anxiety. Additionally, more research is needed to fully understand the mechanism of action of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine and its potential applications in the field of neuroscience.
Conclusion:
In conclusion, 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine, or 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine, is a synthetic compound that has potential applications in the field of neuroscience. 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to enhance cognitive function and improve memory in animal studies. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The synthesis of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine is a complex process that requires expertise in organic chemistry. There are several future directions for the study of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine, including the development of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine analogs and the study of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine involves a multi-step process that requires specific reagents and conditions. The first step involves the reaction of cyclopentyl magnesium bromide with 2,4,5-trimethoxybenzaldehyde to form a Grignard reagent. The Grignard reagent is then reacted with piperazine to form the final product, 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine. The synthesis of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has been used in several research studies due to its unique chemical structure and potential applications. One of the significant applications of 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine is in the field of neuroscience. 1-cyclopentyl-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to enhance cognitive function and improve memory in animal studies. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.